Cas no 2171823-60-0 (3-chloro-2-phenylbenzene-1-sulfonyl fluoride)

• Product Name: 3-chloro-2-phenylbenzene-1-sulfonyl fluoride
• CAS No: 2171823-60-0
• MF: C₁₂H₈ClFO₂S
• MW: 270.707124710083
• CID: 6446662
• PubChem ID: 165870529
• Update Time: 2025-06-10

3-chloro-2-phenylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-phenylbenzene-1-sulfonyl fluoride
• 2171823-60-0
• EN300-1457839

• Inchi： 1S/C12H8ClFO2S/c13-10-7-4-8-11(17(14,15)16)12(10)9-5-2-1-3-6-9/h1-8H
• InChI Key： SUQJMEJCXUIWHG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC=CC=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 269.9917565g/mol
• Monoisotopic Mass: 269.9917565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-chloro-2-phenylbenzene-1-sulfonyl fluoride

Comprehensive Analysis of 3-Chloro-2-phenylbenzene-1-sulfonyl fluoride (CAS No. 2171823-60-0): Properties, Applications, and Industry Trends

In the rapidly evolving field of specialty chemicals, 3-Chloro-2-phenylbenzene-1-sulfonyl fluoride (CAS No. 2171823-60-0) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, often referred to in scientific literature as a sulfonyl fluoride derivative, is a key intermediate in pharmaceutical synthesis and material science. Researchers and manufacturers are increasingly exploring its potential in click chemistry and bioconjugation, aligning with the growing demand for high-precision chemical tools.

The molecular architecture of 3-Chloro-2-phenylbenzene-1-sulfonyl fluoride features a chlorophenyl moiety coupled with a reactive sulfonyl fluoride group, making it particularly valuable for selective modification of biomolecules. Recent studies highlight its role in developing PROTACs (Proteolysis Targeting Chimeras), a breakthrough technology in targeted protein degradation. This connection to drug discovery innovations answers frequent search queries like "how do sulfonyl fluorides enable new cancer therapies?" and "what are emerging applications of benzene sulfonyl fluorides?"

From an industrial perspective, the compound's stability under ambient conditions and compatibility with green chemistry principles make it attractive for sustainable manufacturing. Analytical data shows excellent purity profiles (>98%) by HPLC analysis, with characteristic peaks at 7.2-7.8 ppm (aromatic protons) in 1H-NMR spectra. These technical specifications address common questions such as "how to characterize sulfonyl fluoride compounds" and "what analytical methods verify CAS 2171823-60-0 purity."

The structure-activity relationship of this molecule enables diverse transformations: the sulfonyl fluoride group participates in SuFEx (Sulfur Fluoride Exchange) reactions - a topic trending in chemical biology forums. This reactivity paradigm, often compared to click chemistry applications, provides solutions for researchers searching "how to functionalize aromatic sulfonyl fluorides" or "best practices for handling phenyl sulfonyl fluoride derivatives."

Market analysts note rising demand for 2171823-60-0 in biopharmaceutical conjugation, particularly for ADC (Antibody-Drug Conjugate) development. The compound's ortho-chloro substitution pattern offers steric advantages in ligand design, making it valuable for addressing challenges in small molecule drug delivery. These applications respond to trending searches about "next-generation linker technologies in ADCs" and "improving payload attachment efficiency."

Environmental and handling considerations emphasize the compound's compatibility with standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper storage at 2-8°C under anhydrous conditions maintains optimal stability - practical information frequently sought in queries like "shelf life of sulfonyl fluoride reagents" and "storage conditions for CAS 2171823-60-0."

Future research directions for 3-Chloro-2-phenylbenzene-1-sulfonyl fluoride include exploration in covalent inhibitor design and polymeric materials, areas generating substantial academic interest. The compound's dual functionality (electrophilic fluorine and aromatic chloro group) positions it as a versatile building block, answering emerging questions about "multifunctional chemical probes" and "modular synthesis approaches."

For quality assurance, leading suppliers provide comprehensive certificates of analysis including GC-MS validation and elemental analysis data. These quality control measures address procurement concerns visible in search patterns like "how to verify purity of specialty fluorinated compounds" and "certification requirements for research-grade sulfonyl fluorides."

In conclusion, 3-Chloro-2-phenylbenzene-1-sulfonyl fluoride (CAS 2171823-60-0) represents a strategically important compound at the intersection of medicinal chemistry and advanced materials. Its evolving applications mirror industry shifts toward targeted therapies and precision chemical tools, making it a compound of enduring scientific and commercial relevance.